Cas no 61674-94-0 (Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans-)

• Product Name: Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans-
• CAS No: 61674-94-0
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 470569
• PubChem ID: 11171089
• Update Time: 2025-04-19

Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-methyl-2-(2-propenyl)-, trans-
• (2S,3R)-3-methyl-2-prop-2-enylcyclohexan-1-one
• DTXSID20457517
• SCHEMBL14503064
• 61674-94-0

• Inchi： 1S/C10H16O/c1-3-5-9-8(2)6-4-7-10(9)11/h3,8-9H,1,4-7H2,2H3/t8-,9+/m1/s1
• InChI Key： JNDGVJUNFDJOLD-BDAKNGLRSA-N
• SMILES： O=C1CCC[C@@H](C)[C@@H]1CC=C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07